Cas no 130689-91-7 (1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-)

• Product Name: 1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-
• CAS No: 130689-91-7
• MF: C₁₃H₇Cl₅O
• MW: 356.459079027176
• CID: 200320
• PubChem ID: 183000
• Update Time: 2025-04-19

1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',4,5,5'-pentachloro-4'-methoxy-
• 1,2,3-trichloro-5-(3,5-dichloro-4-methoxyphenyl)benzene
• 3,3',4,5,5'-Pentachloro-4'-methoxybiphenyl
• 1,1'-Biphenyl, 3,3',4,5,5'-pentachloro-4'-methoxy-
• 130689-91-7
• DTXSID30156680

• Inchi： 1S/C13H7Cl5O/c1-19-13-10(16)4-7(5-11(13)17)6-2-8(14)12(18)9(15)3-6/h2-5H,1H3
• InChI Key： QJMXVNDSPJWXGQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)OC

Computed Properties

• Exact Mass: 353.89421
• Monoisotopic Mass: 353.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 438.4°Cat760mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.603
• PSA: 9.23